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Compound of Interest

Compound Name: Psoromic Acid

Cat. No.: B1678306

Essential Safety and Handling Guide for Psoromic
Acid

This guide provides crucial safety protocols and logistical information for the handling and
disposal of Psoromic Acid, tailored for researchers, scientists, and drug development

professionals. Following these procedures is essential for ensuring laboratory safety and
minimizing risks.

Hazard Identification and Classification
Psoromic Acid is classified with the following hazards:
» Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

» Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting
effects.[1]

Physical and Chemical Properties
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Property Value

Synonyms NSC 92186, Parellic Acid
Molecular Formula C18H1408

Molecular Weight 358.302

Appearance Powder

Storage Temperature

-20°C (as powder), -80°C (in solvent)[1][2]

Solubility

Soluble in Chloroform, Dichloromethane, Ethyl
Acetate, DMSO, Acetone[3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following

equipment is mandatory when handling Psoromic Acid.
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PPE Category

Item

Specification

Eye Protection

Safety Goggles with Side-
Shields

Must meet American National
Standards Institute (ANSI) Z-
87 standards. A face shield
should be used in addition to
goggles when there is a high
risk of splashing.[1][4][5][6]

Hand Protection

Protective Gloves

Nitrile or butyl rubber gloves
are recommended. Gloves
must be inspected before use
and changed regularly (every
30-60 minutes) or immediately

if contaminated or damaged.[1]

[21141[7]

Body Protection

Impervious Clothing/Lab Coat

Along-sleeved, impermeable
lab coat that closes in the back
is required.[1][8] For tasks with
a higher risk of splashes, a
chemically resistant apron or

suit should be worn.

Respiratory Protection

Suitable Respirator

An N95 mask may be sufficient
for low-fume environments. For
situations with potential for
aerosol generation or in case
of spills, a full-face respirator
with an appropriate acid gas
cartridge is necessary.[1][2][4]

A proper fit test is essential.[4]

Operational Plans: Handling and Storage Protocols

Adherence to strict operational protocols is critical to prevent accidental exposure and

contamination.
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Safe Handling Procedures

o Work Area Preparation: Always handle Psoromic Acid in a well-ventilated area, preferably
within a chemical fume hood.[1] Ensure an eye-wash station and safety shower are
accessible.[1]

e Avoid Contamination: Do not eat, drink, or smoke in the laboratory where Psoromic Acid is
handled.[1]

e Preventing Exposure: Avoid all direct contact with the skin and eyes.[2] Do not inhale dust or
aerosols.[1][2]

o Post-Handling: Wash hands and any exposed skin thoroughly after handling the substance.
[1][2] Remove contaminated clothing immediately and wash it before reuse.[2]

Storage Plan

o Container: Keep the container tightly sealed.[1][2]

e Location: Store in a cool, dry, and well-ventilated area, away from direct sunlight and sources
of ignition.[1][2]

o Temperature: For long-term storage, maintain a temperature of -20°C for the powder form
and -80°C when in solvent.[1][2]

Emergency and Disposal Plans

Immediate and appropriate action during an emergency is vital.

Emergency Procedures: Accidental Exposure
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Exposure Route Immediate Action

Immediately flush eyes with large amounts of

water for at least 15 minutes, holding eyelids
Eye Contact apart.[1][2][9] Remove contact lenses if present

and easy to do.[1][2] Seek immediate medical

attention from a physician.[1][2]

Remove all contaminated clothing immediately.
i [2] Rinse the affected skin area thoroughly with
Skin Contact o
plenty of water.[1][2] Call a physician for

guidance.[1][2]

Move the individual to fresh air immediately.[1]
[2] If breathing is difficult, administer oxygen or

perform cardiopulmonary resuscitation (CPR) if

Inhalation ) ]
breathing has stopped. Avoid mouth-to-mouth
resuscitation.[1] Seek immediate medical
attention.[2]
Do NOT induce vomiting.[1][2] Wash out the
) mouth with copious amounts of water.[1][2] If the
Ingestion

person feels unwell, call a poison center or a

physician immediately.[1]

Emergency Procedures: Spills and Fire
e Spills:

o Evacuate all non-essential personnel from the spill area.[1]

o Ensure adequate ventilation.[1]

o Wear full personal protective equipment, including respiratory protection.[1][2]
o Contain the spill to prevent it from entering drains or water courses.[1][2]

o For liquid spills, absorb with an inert, finely-powdered material like diatomite.[1] For solid
spills, carefully sweep or scoop up the material without creating dust.[2]
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o Place the contained waste into a suitable, closed container for disposal.[2]
o Decontaminate the spill area and any equipment used by scrubbing with alcohol.[1]
o Fire:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][2]

o Firefighter Protection: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective clothing.[1][2]

o Hazards: Combustion may produce irritant fumes.[1]

Disposal Plan

» Waste Disposal: Psoromic Acid and its containers must be disposed of as hazardous
waste.[1]

e Procedure: Dispose of the contents and container at an approved waste disposal facility in
accordance with all local, state, and federal regulations.[1]

e Environmental Precaution: Do not allow the substance to be released into the environment.
[1] Collect any spillage.[1]

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Psoromic Acid,
from preparation to disposal.
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Preparation
1. Don Full PPE EMERGENCY
(Goggles, Gloves, Lab Coat, Respirator) (Spill, Exposure, Fire)

2. Prepare Ventilated Work Area Spill Protocol First Aid Protocol Fire Protocol
(Fume Hood)

Proceed with experiment

Handliv & Use

3. Handle Psoromic Acid
(Avoid Contact & Inhalation)

Post-HandIivg & Storage

4. Decontaminate Work Surface

i

5. Store Securely
(-20°C Powder / -80°C Solvent)

'

6. Doff & Dispose of PPE Correctly

'

7. Wash Hands Thoroughly

Waste Disposal

8. Dispose of Waste
(Approved Hazardous Waste Plant)

Click to download full resolution via product page

Caption: Workflow for the safe handling of Psoromic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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